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The Core Chemical Equilibria

The carbonic acid system is a series of interconnected, reversible chemical reactions that begin
when carbon dioxide (COz2) dissolves in water.[1][2][3] This system is fundamental to acid-base
homeostasis in biological fluids, such as blood, and plays a crucial role in the global carbon
cycle.[1][4] The equilibrium involves three main stages:

» Hydration of Carbon Dioxide: Gaseous CO:z dissolves in water and slowly reacts to form
carbonic acid (H2C0Os).[5][6] This reaction is reversible, and at equilibrium, the majority of the
carbon dioxide remains as dissolved CO2z molecules rather than converting to carbonic acid.

[11[2]
o Reaction:COz2 (aq) + H20 (l) = H2COs (aq)

« First Dissociation: Carbonic acid is a weak, diprotic acid that can donate two protons (H™*).
The first dissociation yields a bicarbonate ion (HCOs~) and a hydrogen ion.[2]

o Reaction:H2COs (aq) = H* (aq) + HCOs~ (aq)

e Second Dissociation: The bicarbonate ion can further dissociate to form a carbonate ion
(C0O327) and another hydrogen ion.[2]

o Reaction:HCOs~ (aq) = H* (aq) + COs2™ (aq)
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These sequential reactions are often combined to represent the overall equilibrium of dissolved
CO:z in water.[2] The enzyme carbonic anhydrase, present in most living organisms,
dramatically accelerates the rate-limiting hydration of COz, allowing equilibrium to be reached
almost instantaneously in biological systems.[2][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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